Cas no 203861-62-5 (4-Iodo-2-methoxyphenol)

• Product Name: 4-Iodo-2-methoxyphenol
• CAS No: 203861-62-5
• MF: C₇H₇IO₂
• MW: 250.033754587173
• MDL: MFCD08061924
• CID: 840312
• PubChem ID: 10106127
• Update Time: 2025-11-04

4-Iodo-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-2-methoxyphenol
• 2-methoxy-4-iodophenol
• 4-hydroxy-3-methoxyiodobenzene
• 4-iodo-2-methoxy-phenol
• 4-iodoguaiacol
• 4-Jod-2-methoxy-phenol
• Phenol,4-iodo-2-methoxy

• MDL： MFCD08061924
• Inchi： 1S/C7H7IO2/c1-10-7-4-5(8)2-3-6(7)9/h2-4,9H,1H3
• InChI Key： KJXYWMSTOWBZHC-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C=1)OC)O

Computed Properties

• Exact Mass: 249.94900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1

Experimental Properties

• Density: 1.866±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 88 ºC
• Solubility: Slightly soluble (3 g/l) (25 º C),
• PSA: 29.46000
• LogP: 2.00540

4-Iodo-2-methoxyphenol Security Information

• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Hazard Category Code： R22;R36;R51
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 4-Iodo-2-methoxyphenol

4-Iodo-2-methoxyphenol (CAS No. 203861-62-5): A Comprehensive Overview

4-Iodo-2-methoxyphenol, also known by its CAS registry number 203861-62-5, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound belongs to the class of phenolic compounds, which are widely studied for their biological and chemical activities. The structure of 4-Iodo-2-methoxyphenol consists of a phenol ring substituted with an iodine atom at the para position and a methoxy group at the ortho position, making it a derivative of phenol with distinct electronic and steric properties.

The synthesis of 4-Iodo-2-methoxyphenol typically involves multi-step organic reactions, often utilizing iodination and methylation techniques. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for producing this compound, reducing production costs and improving purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields. These developments highlight the importance of optimizing synthetic pathways to meet the growing demand for this compound in both academic and industrial settings.

4-Iodo-2-methoxyphenol has been extensively studied for its potential applications in the pharmaceutical industry. Its iodine substituent imparts unique electronic properties, making it a valuable precursor in drug design. For example, studies have shown that this compound can serve as a building block for developing anti-inflammatory and antioxidant agents. Additionally, its methoxy group enhances solubility and bioavailability, which are critical factors in drug delivery systems.

In recent years, the compound has also found applications in materials science. Researchers have investigated its use as a precursor for synthesizing advanced materials such as conductive polymers and nanoparticles. For instance, a study published in 2023 demonstrated that 4-Iodo-2-methoxyphenol can be used to fabricate highly conductive polymer films with applications in flexible electronics. This finding underscores the versatility of the compound across multiple disciplines.

The pharmacological properties of 4-Iodo-2-methoxyphenol have been a focal point of recent research efforts. Preclinical studies have revealed its potential as an anticancer agent, particularly in targeting specific signaling pathways involved in tumor growth and metastasis. Moreover, its anti-inflammatory effects have been explored in models of chronic inflammatory diseases, showing promising results that warrant further investigation.

In terms of environmental impact, studies have examined the biodegradation and toxicity profiles of 4-Iodo-2-methoxyphenol. While it exhibits moderate biodegradability under aerobic conditions, concerns about its persistence in aquatic environments have been raised. Regulatory agencies are increasingly focusing on assessing the ecological risks associated with this compound to ensure sustainable practices in its production and use.

The future outlook for 4-Iodo-2-methoxyphenol appears promising, with ongoing research exploring its potential in emerging fields such as green chemistry and nanotechnology. Collaborative efforts between academia and industry are expected to drive innovation and expand its applications further.